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Compound of Interest

Compound Name: 2-Chloro-5-ethoxy-3-fluoropyridine

Cat. No.: B8059802

Executive Summary & Chemical Identity

This guide serves as an advanced technical manual and Safety Data Sheet (SDS) for 2-
Chloro-5-ethoxy-3-fluoropyridine, a specialized halogenated heterocyclic building block.
Unlike generic SDS documents, this whitepaper integrates safety protocols with the molecule's
structural reactivity profile, aiding researchers in both safe handling and synthetic application.

This compound is a critical scaffold in the development of kinase inhibitors and agrochemicals,
where the specific substitution pattern (2-Cl, 3-F, 5-OEt) modulates lipophilicity and metabolic
stability.

Product Identification
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Parameter Detail

Chemical Name 2-Chloro-5-ethoxy-3-fluoropyridine
CAS Number 1353776-88-1

Molecular Formula C7H-CIFNO

Molecular Weight 175.59 g/mol

SMILES CCOclcncc(F)cicCl

Pyridine core substituted at C2 (Chloro), C3
(Fluoro), C5 (Ethoxy)

Structure

) Solid (Low-melting) or Viscous Liquid (purity
Physical State
dependent)

Hazard Identification (GHS Classification)

Rationale: As a halogenated pyridine, this compound exhibits significant irritant properties
typical of electron-deficient heteroaromatics. The presence of the fluorine atom increases
lipophilicity, potentially enhancing skin absorption compared to non-fluorinated analogs.

Classification (Regulation (EC) No 1272/2008)

 Skin Irritation: Category 2 (H315)[1][2][3]
o Eye Irritation: Category 2A (H319)

e STOT - Single Exposure: Category 3 (Respiratory System) (H335)[2]

Label Elements

Signal Word:WARNING
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Hazard Statement Description

H315 Causes skin irritation.[4][1][2][5]

H319 Causes serious eye irritation.[4]

H335 May cause respiratory irritation.[4][1][2]

Precautionary Statements (Scientific Context):

e P261: Avoid breathing dust/fume/gas/mist/vapors.[4][5] Context: Use in a fume hood with a
face velocity >100 fpm.

o P280: Wear protective gloves (Nitrile >0.11mm)/eye protection (Chemical Goggles).

e P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[5] Remove
contact lenses.[4][5][6] Context: Fluorinated pyridines can cause rapid corneal clouding;
immediate irrigation is critical.

Composition & Structural Reactivity

Understanding the reactivity is crucial for safety. The 2-chloro position is activated for
Nucleophilic Aromatic Substitution (SNAr), making the molecule reactive toward biological
nucleophiles (proteins/DNA), which underpins its toxicity profile.

Reactivity Profile

o 2-Position (Cl): Highly susceptible to displacement by amines or thiols. Safety Implication:
Corrosive/sensitizing potential upon prolonged contact.

o 3-Position (F): Enhances the electrophilicity of the ring but is less likely to be displaced than
the chlorine.

» 5-Position (OEt): Electron-donating group; slightly deactivates the ring compared to the di-
halo precursor, reducing volatility but not eliminating it.

Emergency Response Protocols

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.volochem.com/products/volo10022
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-fluoropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-fluoropyridin-3-amine
https://www.fishersci.com/store/msds?partNumber=AAL2002203&productDescription=2-CHLORO-3-FLROPYRIDINE+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.volochem.com/products/volo10022
https://www.volochem.com/products/volo10022
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-fluoropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-fluoropyridin-3-amine
https://www.volochem.com/products/volo10022
https://www.fishersci.com/store/msds?partNumber=AAL2002203&productDescription=2-CHLORO-3-FLROPYRIDINE+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL2002203&productDescription=2-CHLORO-3-FLROPYRIDINE+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.volochem.com/products/volo10022
https://www.fishersci.com/store/msds?partNumber=AAL2002203&productDescription=2-CHLORO-3-FLROPYRIDINE+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/2-chloropyridine-pid_Seven3147.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8059802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Standard First Aid is insufficient for research chemicals; these protocols assume a high-purity
laboratory setting.

First Aid Measures

 Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Mechanism:
Halogenated pyridines can cause delayed pulmonary edema. Monitor for 24 hours if
exposure was significant.

o Skin Contact: Wash with soap and water for 15 minutes. Contraindication: Do not use
organic solvents (ethanol/DMSO) to clean skin, as they may increase transdermal absorption
of the fluorinated compound.

o Eye Contact: Flush with water for 15 minutes. Consult an ophthalmologist immediately.

 Ingestion: Rinse mouth. Do NOT induce vomiting.

Firefighting Measures

o Suitable Media: Carbon dioxide (CO2z), Dry chemical, Alcohol-resistant foam.[4]

o Specific Hazards: Thermal decomposition releases toxic gases:

o

Hydrogen Chloride (HCI)

o

Hydrogen Fluoride (HF) - Requires specific awareness; standard turnout gear may
degrade.

o

Nitrogen Oxides (NOXx)[3]

[¢]

Carbon Monoxide (CO)

Handling, Storage & Engineering Controls

Rationale: The stability of the ethoxy ether linkage and the reactive chloro-pyridine core
dictates storage conditions.

Storage Protocol
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+ Atmosphere: Store under Inert Gas (Argon or Nitrogen). Moisture can hydrolyze the C-ClI
bond over time, releasing HCI.

e Temperature:2-8°C (Refrigerate).

« Container: Amber glass vials with Teflon-lined caps. Avoid metal containers due to potential
corrosion from trace acid hydrolysis.

Engineering Controls Workflow

The following DOT diagram illustrates the decision logic for handling this compound based on
operation scale.

Handling 2-Chloro-5-ethoxy-3-fluoropyridine

Check Operation Scale

/N

<1 gram (Analytical) > 1 gram (Preparative)

High Risk of Dust/Vapor

Glovebox or
Local Exhaust Ventilation

Standard Fume Hood

(Sash at 18 inches)

PPE: Nitrile Gloves, PPE: Double Nitrile,
Safety Glasses, Lab Coat Face Shield, Tyvek Sleeves

N

Waste: Halogenated Organic Stream

(Do NOT mix with strong acids)
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Click to download full resolution via product page
Figure 1: Risk-based handling decision tree for halogenated pyridine scaffolds.

Physical and Chemical Properties

Note: Data derived from structural analogs where experimental values for CAS 1353776-88-1
are unavailable.

Property Value | Estimate

Appearance Off-white to pale yellow solid (or semi-solid)

Odor Characteristic pyridine-like (disagreeable)

Melting Point Estimated: 35-50°C (Low melting solid)

Boiling Point Estimated: 220-240°C

Solubility Soluble in DCM, Eth-yl Acetate, DMSO,
Methanol. Insoluble in water.

LogP ~2.5 (Estimated) - Moderate lipophilicity

Synthesis & Application Context

For the Researcher: This section provides context on how this molecule is typically utilized,
aiding in experimental design.

Common Synthetic Utility

This scaffold is primarily used to introduce the 5-ethoxy-3-fluoropyridine moiety into larger drug
molecules.

e Suzuki-Miyaura Coupling: The C2-Chlorine is an excellent handle for palladium-catalyzed
cross-coupling with aryl boronic acids.

o SNAr Reactions: Displacement of the C2-Chlorine by amines to form amino-pyridines
(kinase hinge binders).
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Synthetic Pathway Visualization

The following diagram outlines the typical synthetic flow utilizing this intermediate.

Aryl Boronic Acid
(Pd catalyst) — [F===-——_______

Biaryl Product
(Suzuki Coupling)

2-Chloro-5-ethoxy-3-fluoropyridine
(The Scaffold) Route B

Aminopyridine

(SNAr Substitution)

Primary Amine
(Base/Heat)

Click to download full resolution via product page
Figure 2: Common synthetic transformations for 2-Chloro-5-ethoxy-3-fluoropyridine.
Ecological Information & Disposal

Environmental Fate[2]

» Persistence: Halogenated pyridines are generally resistant to biodegradation.
e Bioaccumulation: Low to moderate potential (LogP ~2.5).

e Aquatic Toxicity: Harmful to aquatic life with long-lasting effects (H412 implied).

Disposal Considerations

» Waste Stream:Halogenated Organic Solvents.
 Prohibition: Do not dispose of via sink or domestic waste.
o Destruction: High-temperature incineration with scrubber systems (to capture HCI and HF).

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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